Cas no 2138264-60-3 (1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride)

• Product Name: 1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride
• CAS No: 2138264-60-3
• MF: C₁₂H₁₇BrCl₂N₄
• MW: 368.100179433823
• MDL: MFCD31559438
• CID: 5611098
• PubChem ID: 132351217
• Update Time: 2025-06-15

1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride
• 2138264-60-3
• 1-(6-Bromo-1H-benzimidazol-2-yl)piperidin-4-amine;dihydrochloride
• EN300-814441

• MDL： MFCD31559438
• Inchi： 1S/C12H15BrN4.2ClH/c13-8-1-2-10-11(7-8)16-12(15-10)17-5-3-9(14)4-6-17;;/h1-2,7,9H,3-6,14H2,(H,15,16);2*1H
• InChI Key： TZPVFNAJZIKQEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(=N2)N1CCC(CC1)N.Cl.Cl

Computed Properties

• Exact Mass: 366.00136g/mol
• Monoisotopic Mass: 366.00136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.9Ų

Additional information on 1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride

Introduction to 1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride (CAS No. 2138264-60-3)

1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride (CAS No. 2138264-60-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely used in the treatment of anxiety disorders, insomnia, and other central nervous system (CNS) conditions. The presence of the bromo substituent and the piperidine ring in its structure imparts unique pharmacological properties that make it a promising candidate for further research and development.

The chemical structure of 1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride consists of a benzodiazepine core with a bromine atom at the 5-position and a piperidine ring attached at the 2-position. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. Recent studies have focused on elucidating the mechanism of action and biological activity of this compound, providing valuable insights into its potential therapeutic applications.

In terms of its pharmacological profile, 1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride has been shown to exhibit potent agonist activity at the GABAA receptor, which is a key target for many anxiolytic and sedative drugs. This receptor-mediated activity suggests that the compound may have significant anxiolytic and sedative effects, making it a potential candidate for the treatment of anxiety disorders and insomnia. Additionally, preliminary studies have indicated that the compound may also have anticonvulsant properties, further expanding its therapeutic potential.

The bromo substituent in 1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride plays a crucial role in modulating its pharmacological properties. Bromine is known to influence the electronic properties of organic molecules, which can affect their binding affinity to receptors and their overall biological activity. In this case, the bromo substituent may enhance the compound's affinity for the GABAA receptor, potentially leading to improved efficacy and selectivity compared to other benzodiazepines.

The piperidine ring in 1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride also contributes to its unique pharmacological profile. Piperidine derivatives are known for their ability to cross the blood-brain barrier (BBB), which is essential for drugs targeting CNS disorders. The presence of this ring structure may enhance the compound's ability to reach its intended target sites in the brain, thereby improving its therapeutic effectiveness.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride in various indications. Early results from these trials have been promising, with the compound demonstrating good tolerability and a favorable safety profile. However, further research is needed to fully understand its long-term effects and potential side effects.

In addition to its potential therapeutic applications, 1-(5-bromo-1H-1,3-benzodiazol-2-yl)piperidin-4-amine dihydrochloride has also been studied for its use as a research tool in understanding the biology of GABAA receptors. Its selective agonist activity makes it a valuable probe for investigating receptor function and identifying new targets for drug development.

The synthesis of 1-(5-bromo-1H-1,3-benzodiazol-2-y l)piperidin -4 -amine dihydrochloride involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the benzodiazepine core through cyclization reactions followed by functionalization with the bromo substituent and piperidine ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for meeting the demands of both research and clinical applications.

In conclusion, 1-(5-bromo - 1 H - 1 , 3 -benzodiazol - 2 - yl ) piperidin - 4 - amine dihydrochloride (CAS No. 2138264 -60 -3) represents a promising compound with significant potential in medicinal chemistry. Its unique structure and pharmacological properties make it an attractive candidate for further research and development in treating CNS disorders such as anxiety and insomnia. As ongoing studies continue to uncover new insights into its mechanism of action and biological activity, this compound is poised to play an important role in advancing our understanding of GABAA receptor biology and drug discovery efforts in this field.